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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881 Get Quote

Strontium Thiosulfate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the fundamental physicochemical properties of

strontium thiosulfate. The information is intended to serve as a foundational reference for

professionals engaged in research and development activities that may involve this compound.

Physicochemical Data
The essential identifiers and properties of strontium thiosulfate are summarized in the table

below. These values are compiled from various chemical data sources.
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Parameter Value Source

CAS Registry Number 15123-90-7 [1]

Molecular Formula SrS₂O₃ [2]

Molecular Weight 199.7482 g/mol [2][3]

199.8 g/mol [1]

199.7502 g/mol [2][4]

Synonyms
Strontium thiosulphate,

EINECS 239-186-5
[1]

IUPAC Name
strontium;dioxido-oxo-

sulfanylidene-lambda6-sulfane
[1]

Note on Molecular Weight: The minor variations observed in the molecular weight values are

typical and depend on the calculation methods and isotopic abundance data used by different

databases.

Further Research and Applications
Currently, detailed experimental protocols, established signaling pathways, and specific

applications in drug development for strontium thiosulfate are not extensively documented in

readily available scientific literature. Further investigation into specialized databases and

research publications may be necessary to uncover more in-depth information relevant to its

biological activity and potential therapeutic uses.

As no specific experimental workflows or signaling pathways involving strontium thiosulfate

were identified, diagrams are not included in this guide. Researchers interested in the potential

applications of this compound are encouraged to conduct exploratory studies to elucidate its

mechanisms of action and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-thiosulphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4840628.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB4840628.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4840628_EN.htm
https://www.benchchem.com/product/b079881#strontium-thiosulphate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b079881#strontium-thiosulphate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b079881#strontium-thiosulphate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b079881#strontium-thiosulphate-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079881?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

